Cas no 1006495-95-9 (5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1006495-95-9
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD06805457
• CID: 3059103
• PubChem ID: 19620103
• Update Time: 2025-10-30

5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride
• AKOS000309428
• STK350166
• 5-methyl-1-propyl-1H-pyrazole-4-sulfonylchloride
• CS-0297787
• 5-methyl-1-propyl-pyrazole-4-sulfonyl chloride
• EN300-230248
• 5-methyl-1-propylpyrazole-4-sulfonyl chloride
• 1006495-95-9

• MDL： MFCD06805457
• Inchi： 1S/C7H11ClN2O2S/c1-3-4-10-6(2)7(5-9-10)13(8,11)12/h5H,3-4H2,1-2H3
• InChI Key： LBMWCTHACQWAAI-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1C)CCC)(=O)=O

Computed Properties

• Exact Mass: 222.0229765Da
• Monoisotopic Mass: 222.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.3Ų

Additional information on 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1006495-95-9) and Its Emerging Applications in Chemical Biology

5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride, identified by the CAS number 1006495-95-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its versatility in pharmaceutical and agrochemical applications. The presence of a sulfonyl chloride group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride molecule exhibits a distinct tetrahedral geometry, which is influenced by the substitution patterns at the pyrazole ring. The methyl and propyl groups contribute to the steric environment, affecting both its solubility and reactivity. This compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing more complex molecules, such as sulfonamides and heterocyclic derivatives. These derivatives have shown promise in various biological assays, including antimicrobial and anti-inflammatory studies.

In recent years, the pharmaceutical industry has increasingly leveraged pyrazole derivatives for their potential therapeutic benefits. The 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride compound has been explored as a precursor in the synthesis of novel sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds known for their broad spectrum of biological activity, including antibacterial, antiviral, and anticancer properties. Researchers have found that incorporating sulfonyl chloride functionalities into pyrazole frameworks can enhance binding affinity to biological targets, thereby improving drug efficacy.

One of the most compelling aspects of 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride is its role in medicinal chemistry as a scaffold for drug discovery. The pyrazole ring itself is a privileged structure in medicinal chemistry, frequently appearing in approved drugs due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The sulfonyl chloride group further expands its utility by allowing for facile introduction of various functional groups via nucleophilic substitution reactions. This flexibility has enabled chemists to design and synthesize a wide array of derivatives with tailored biological activities.

Recent studies have highlighted the potential of 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride in developing treatments for neurological disorders. Pyrazole derivatives have been shown to modulate neurotransmitter receptors and ion channels, making them promising candidates for drugs targeting conditions such as epilepsy and depression. The sulfonyl chloride moiety facilitates further derivatization, allowing researchers to fine-tune pharmacokinetic properties such as solubility and metabolic stability. These attributes are crucial for optimizing drug candidates for clinical translation.

The agrochemical sector has also benefited from the applications of 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride. Pyrazole-based compounds exhibit herbicidal and pesticidal properties, contributing to the development of more effective crop protection agents. The sulfonyl chloride group enhances the reactivity of these molecules, enabling the synthesis of complex agrochemicals that can interact with biological targets in pests and weeds while minimizing harm to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that prioritize environmental safety.

Advances in synthetic methodologies have further expanded the utility of 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production of pyrazole derivatives, reducing reaction times and improving yields. These innovations are particularly valuable in industrial settings where scalability and cost-effectiveness are critical factors. Additionally, computational modeling has played a significant role in predicting the reactivity and biological activity of 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride derivatives, accelerating the drug discovery process.

The future prospects of 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride are promising, with ongoing research exploring its potential in emerging fields such as materials science and nanotechnology. Pyrazole derivatives have been investigated for their applications in organic electronics, where their electronic properties can be harnessed for use in semiconductors and conductive polymers. Furthermore, the unique structural features of these compounds make them attractive candidates for designing smart materials with responsive properties.

In conclusion, 5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1006495-95-9) is a versatile compound with significant implications across multiple domains of chemical biology and industrial applications. Its reactivity, structural features, and potential for derivatization make it an invaluable tool for researchers seeking to develop novel pharmaceuticals, agrochemicals, and advanced materials. As synthetic chemistry continues to evolve, the applications of this compound are expected to expand further, driving innovation in both academic research and industrial development.